Cas no 1261931-20-7 (3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid)

• Product Name: 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid
• CAS No: 1261931-20-7
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320194
• CID: 2764269
• PubChem ID: 53226106
• Update Time: 2025-10-28

3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40689838
• 3-(3-CYANO-2-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
• 1261931-20-7
• 3'-Cyano-2',5-difluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320194
• 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%
• 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid

• MDL： MFCD18320194
• Inchi： 1S/C14H7F2NO2/c15-11-5-9(4-10(6-11)14(18)19)12-3-1-2-8(7-17)13(12)16/h1-6H,(H,18,19)
• InChI Key： DRPWJMKQKVZCEO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 259.04448479Da
• Monoisotopic Mass: 259.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid

Introduction to 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic Acid (CAS No. 1261931-20-7)

3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, identified by its CAS number 1261931-20-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and cyano substituents. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid consists of a benzoic acid core substituted with two fluorine atoms at the 5th and 2nd positions of the phenyl ring, respectively, and a cyano group at the 3rd position. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both fluoro and cyano groups enhances its potential as a pharmacophore, facilitating binding to enzymes and receptors with high specificity.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their broad spectrum of biological activities. The fluorine atom is known to modulate the metabolic stability and binding affinity of molecules, making them attractive for drug design. Specifically, 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid has been studied for its potential role in inhibiting various enzymes and pathways associated with inflammatory diseases, cancer, and neurological disorders. Its dual substitution pattern allows for fine-tuning of its pharmacological properties, enabling researchers to develop more effective therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The benzoic acid core provides a scaffold that can be further modified through various chemical reactions, such as esterification, amidation, or coupling reactions with other pharmacophores. This flexibility makes 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid a versatile intermediate in drug discovery programs. For instance, researchers have utilized this compound to develop novel inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the treatment of pain and inflammation.

The cyano group in the molecule also plays a crucial role in its biological activity. The cyano moiety is known to enhance binding affinity by forming hydrogen bonds or participating in π-stacking interactions with biological targets. This feature has been exploited in the design of kinase inhibitors, where the cyano group helps to stabilize the binding pose by interacting with key residues in the active site. Recent studies have demonstrated that derivatives of 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid exhibit potent inhibitory activity against various kinases, including those involved in cancer signaling pathways.

The fluorine atoms at the 5th and 2nd positions contribute to the lipophilicity and metabolic stability of the compound. Fluoro-substituted compounds often exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This property is particularly advantageous in drug development, where long-term efficacy and bioavailability are critical factors. Additionally, the presence of fluorine can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets.

In academic research, 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid has been employed in various high-throughput screening (HTS) campaigns to identify novel bioactive compounds. Its unique structural features make it a promising candidate for hit identification in drug discovery programs targeting inflammatory diseases and cancer. Researchers have leveraged this compound to develop libraries of derivatives that can be screened for new therapeutic applications.

The synthesis of 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or cyanation steps. The use of advanced catalytic systems has enabled more efficient synthesis methods, reducing waste and improving scalability. These advancements have made it possible to produce this compound in sufficient quantities for both research and commercial applications.

The pharmacological profile of 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid has been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as COX-1 and COX-2. Additionally, it has demonstrated potential anticancer effects by targeting pathways involved in cell proliferation and survival. These findings have prompted further investigation into its therapeutic potential.

In conclusion, 3-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid (CAS No. 1261931-20-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The growing body of research on this compound underscores its importance as a building block in drug discovery programs aimed at improving human health.